Cas no 10074-13-2 (1,3-Benzenedimethanethiol,2,4,6-trimethyl-)
10074-13-2 structure
Product Name:1,3-Benzenedimethanethiol,2,4,6-trimethyl-
CAS No:10074-13-2
MF:C11H16S2
MW:212.374740600586
CID:134345
PubChem ID:688238
Update Time:2025-04-19
1,3-Benzenedimethanethiol,2,4,6-trimethyl- Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Benzenedimethanethiol,2,4,6-trimethyl-
- [2,4,6-trimethyl-3-(sulfanylmethyl)phenyl]methanethiol
- 2,4-BIS(MERCAPTOMETHYL)MESITYLENE
- (2,4,6-trimethylbenzene-1,3-diyl)dimethanethiol
- [3-(MERCAPTOMETHYL)-2,4,6-TRIMETHYLPHENYL]METHANETHIOL
- 2,3-DIMETHYL-5-BROMOFLUOROBENZENE
- 2,4,6-Trimethyl-1,3-benzenedimethanethiol
- (2,4,6-trimethyl-1,3-phenylene)dimethanethiol
- 10074-13-2
- DTXSID30350843
- J-640202
- J-800204
- AKOS015912216
- 2,4-bis-(Mercaptomethyl)mesitylene
- SCHEMBL441710
- (3-(mercaptomethyl)-2,4,6-trimethylphenyl)methanethiol
- FT-0609947
-
- Inchi: 1S/C11H16S2/c1-7-4-8(2)11(6-13)9(3)10(7)5-12/h4,12-13H,5-6H2,1-3H3
- InChI Key: FDLRLJPEBZYMMO-UHFFFAOYSA-N
- SMILES: SCC1C(C)=CC(C)=C(CS)C=1C
Computed Properties
- Exact Mass: 212.06900
- Monoisotopic Mass: 212.06934286g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 142
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 3.2
- Topological Polar Surface Area: 2Ų
Experimental Properties
- Density: 1.067
- Melting Point: 67-68 °C(lit.)
- Boiling Point: 342.9°Cat760mmHg
- Flash Point: 142.3°C
- Refractive Index: 1.581
- PSA: 77.60000
- LogP: 3.47140
1,3-Benzenedimethanethiol,2,4,6-trimethyl- Customs Data
- HS CODE:2930909090
- Customs Data:
China Customs Code:
2930909090Overview:
2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
1,3-Benzenedimethanethiol,2,4,6-trimethyl- Related Literature
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
-
Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
-
Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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